Cas no 2171338-95-5 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid
• CAS No: 2171338-95-5
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5837688
• PubChem ID: 165556738
• Update Time: 2025-06-13

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2,4-trimethylpentanoic acid
• 2171338-95-5
• EN300-1554245

• Inchi： 1S/C28H36N2O5/c1-6-11-23(25(31)30-24(17(2)3)28(4,5)26(32)33)29-27(34)35-16-22-20-14-9-7-12-18(20)19-13-8-10-15-21(19)22/h7-10,12-15,17,22-24H,6,11,16H2,1-5H3,(H,29,34)(H,30,31)(H,32,33)/t23-,24?/m1/s1
• InChI Key： NTUJSXXLQWFGJZ-MIHMCVIASA-N
• SMILES： OC(C(C)(C)C(C(C)C)NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid

Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid (CAS No. 2171338-95-5)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid, identified by its CAS number 2171338-95-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, with its intricate structural framework, represents a convergence of advanced synthetic methodologies and biological activity, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The compound’s structure is characterized by a pentanamido side chain linked to a 2,2,4-trimethylpentanoic acid backbone, further functionalized with a fluoren-9-ylmethoxycarbonyl group at the amino position. This unique arrangement not only imparts specific steric and electronic properties but also opens up possibilities for diverse biological interactions. The presence of the fluorene moiety is particularly noteworthy, as fluorene derivatives are widely recognized for their stability and ability to participate in non-covalent interactions with biological targets.

In recent years, there has been a growing emphasis on the development of peptidomimetics—molecules designed to mimic the bioactivity of peptides while avoiding their limitations such as susceptibility to proteolytic degradation. The compound in question aligns well with this trend, as its structure incorporates elements that can serve as mimics for peptide sequences while maintaining enhanced pharmacokinetic profiles. The (9H-fluoren-9-yl)methoxycarbonyl group, in particular, acts as a protecting group for the amino functionality and can also enhance the solubility and metabolic stability of the molecule.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural features of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid suggest that it could interact with specific protein targets involved in various disease pathways. For instance, the fluorene moiety has been shown to bind to certain transcription factors and receptors, while the pentanamido and 2,2,4-trimethylpentanoic acid components could provide specificity for enzymes or other biomolecules. Such interactions are particularly relevant in oncology, where molecules capable of modulating signaling pathways are highly sought after.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which has accelerated the discovery process for such compounds. Virtual screening techniques have been employed to identify potential binding modes of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid with biological targets. These studies have hinted at its potential as an inhibitor or modulator of key enzymes implicated in cancer progression. Moreover, the rigid structure provided by the 2,2,4-trimethylpentanoic acid moiety could enhance binding affinity by reducing conformational flexibility.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The introduction of complex functional groups such as the fluorene methoxycarbonyl derivative requires meticulous planning and execution to ensure high yields and purity. Techniques such as solid-phase peptide synthesis (SPPS) combined with transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing this molecule efficiently. These synthetic strategies not only demonstrate the versatility of modern chemical methodologies but also highlight their applicability in producing complex pharmaceutical intermediates.

In terms of biological evaluation, preliminary studies have indicated that derivatives similar to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid exhibit promising activity in cell-based assays. For example, some analogs have shown inhibitory effects on kinases that are overexpressed in certain tumor types. The stereochemistry at the 2-position (indicated by (R)) is particularly important for biological activity, as it influences how the molecule interacts with its target(s). Further investigations are warranted to fully elucidate its mechanism of action and therapeutic potential.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into drug candidates often enhances their pharmacological properties by improving metabolic stability, lipophilicity, and binding affinity. In 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid, the fluorene group serves multiple purposes: it acts as an anchor for non-covalent interactions while also contributing to overall molecular rigidity—a desirable trait for small-molecule inhibitors.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2171338-95-5 will likely play an increasingly important role in drug discovery pipelines. Their unique structural features make them valuable tools for developing next-generation therapeutics that are both potent and selective. Collaborative efforts between synthetic chemists and biologists will be essential to translate these promising leads into viable clinical candidates.

The future development of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2,4-trimethylpentanoic acid may involve exploring its suitability for different therapeutic areas beyond oncology. For instance，its interaction with inflammatory pathways or neurodegenerative disease-related targets remains an open question worth investigating。 Additionally，the potential use of this compound as a scaffold for further derivatization presents exciting opportunities for generating novel bioactive molecules。

In conclusion,3-( ) pentanamido- (CAS No.), identified by its CAS number2171338.-95.-5, exemplifies how intricate molecular design can lead to compounds with significant therapeutic potential。 Its unique structure，functional groups，and promising preliminary activities make it a compelling subject for further research。 As our understanding of biological systems grows，such molecules will continue to be invaluable assets in the quest to develop innovative treatments for human diseases。